Cas no 121817-30-9 (Kaur-16-en-15-one, 18-(acetyloxy)-7,20-epoxy-1,3,6,7-tetrahydroxy-, (1β,3β,4α,6β,7α)-)

• Product Name: Kaur-16-en-15-one, 18-(acetyloxy)-7,20-epoxy-1,3,6,7-tetrahydroxy-, (1β,3β,4α,6β,7α)-
• CAS No: 121817-30-9
• MF: C₂₂H₃₀O₈
• MW: 422.468807697296
• CID: 205687
• Update Time: 2024-03-01

Kaur-16-en-15-one, 18-(acetyloxy)-7,20-epoxy-1,3,6,7-tetrahydroxy-, (1β,3β,4α,6β,7α)- Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,18-(acetyloxy)-7,20-epoxy-1,3,6,7-tetrahydroxy-, (1b,3b,4a,6b,7a)-
• MaoecrystalI
• Kaur-16-en-15-one, 18-(acetyloxy)-7,20-epoxy-1,3,6,7-tetrahydroxy-, (1β,3β,4α,6β,7α)-

• Inchi： 1S/C22H30O8/c1-10-12-4-5-13-20-9-30-22(28,21(13,7-12)17(10)26)18(27)16(20)19(3,8-29-11(2)23)14(24)6-15(20)25/h12-16,18,24-25,27-28H,1,4-9H2,2-3H3
• InChI Key： HMWUNMFAGJJPBJ-UHFFFAOYSA-N
• SMILES： CC(OCC1(C2C3(C4C5(C(=O)C(=C)C(CC4)C5)C(C2O)(O)OC3)C(O)CC1O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: -0.355000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids